Cas no 58810-09-6 (N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine)

N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine is a protected derivative of L-arginine, featuring Boc (tert-butoxycarbonyl) and methoxybenzenesulfonyl (Mbs) protecting groups on the alpha- and omega-amino functionalities, respectively. This compound is widely used in peptide synthesis, where selective protection of the guanidine group is required to prevent side reactions during coupling steps. The Boc group offers acid-labile protection, while the Mbs group provides stability under basic conditions, enabling orthogonal deprotection strategies. Its high purity and well-defined reactivity make it a valuable intermediate for constructing complex arginine-containing peptides with controlled regioselectivity. The compound is particularly useful in solid-phase peptide synthesis (SPPS) and medicinal chemistry research.

N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine structure

58810-09-6 structure

Product Name:N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine

CAS No:58810-09-6

MF:C₁₈H₂₈N₄O₇S

MW:444.502523422241

CID:949070

PubChem ID:11037618

Update Time:2025-05-27

N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine Chemical and Physical Properties

Names and Identifiers

- boc-arg(mbs)-oh
- (E)-N<sup>5</sup>-(Amino{[(4-methoxyphenyl)sulfonyl]amino}methylene)-N<sup>2</sup>-{[(2-methyl-2-propanyl)oxy]carbonyl}-L-ornithine
- NA-BOC-NW-(METHOXYBENZENESULFONYL)-L-ARGININE
- Nα-Boc-Nω-(methoxybenzenesulfonyl)-L-arginine
- #8226
- amp
- Boc-Arg hydrochloride
- Boc-Arg(HCl)-OH
- Boc-Arg*HCl
- Boc-Arg.HCl.H2O
- BOC-ARGININE
- BOC-ARGININE HCL
- BOC-ARG-OH
- BOC-ARG-OH HCL
- Boc-Arg-OH&amp
- Boc-Arg-OH*HCl
- BOC-ARG-OH.HCI
- Boc-Arg-OHHC
- BOC-L-ARGININE
- BOC-L-ARG-OH HCL
- Boc-L-Arg-OH*HCl
- N-t-butyloxycarbonyl-NG-methoxybenzenesulfonyl-L-arginine
- 58810-09-6
- N-alpha-Boc-N-omega-(methoxybenZenesulfonyl)-L-arginine (Boc-L-Arg(Bes(4-OMe))-OH)
- (2S)-5-[[amino-[(4-methoxyphenyl)sulfonylamino]methylidene]amino]-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
- MFCD00134857
- (S)-2-(tert-butoxycarbonylamino)-5-(3-(4-methoxyphenylsulfonyl)guanidino)pentanoic acid
- Boc-L-Arg(Mbs)-OH
- G84838
- N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine
- Inchi： 1S/C18H28N4O7S/c1-18(2,3)29-17(25)21-14(15(23)24)6-5-11-20-16(19)22-30(26,27)13-9-7-12(28-4)8-10-13/h7-10,14H,5-6,11H2,1-4H3,(H,21,25)(H,23,24)(H3,19,20,22)/t14-/m0/s1
- InChI Key： AYUPPTBECADHBL-AWEZNQCLSA-N
- SMILES： S(C1C=CC(=CC=1)OC)(N/C(/N)=N/CCC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

Exact Mass: 444.16804
Monoisotopic Mass: 444.16787042g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 30
Rotatable Bond Count: 12
Complexity: 705
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 178Å²

Experimental Properties

PSA: 166.91

N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N015224-100mg	N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine	58810-09-6		100mg	$ 170.00	2022-06-03
TRC	N015224-250mg	N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine	58810-09-6		250mg	$ 355.00	2022-06-03
TRC	N015224-500mg	N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine	58810-09-6		500mg	$ 560.00	2022-06-03
SHENG KE LU SI SHENG WU JI SHU	sc-293701-1 g	Boc-Arg(Mbs)-OH,	58810-09-6		1g	￥887.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-293701A-5 g	Boc-Arg(Mbs)-OH,	58810-09-6		5g	￥3,700.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-293701-1g	Boc-Arg(Mbs)-OH,	58810-09-6		1g	￥887.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-293701A-5g	Boc-Arg(Mbs)-OH,	58810-09-6		5g	￥3700.00	2023-09-05
1PlusChem	1P00EJWE-250mg	BOC-ARG(MBS)-OH	58810-09-6	≥ 99% (TLC)	250mg	$185.00	2025-02-27
1PlusChem	1P00EJWE-1g	BOC-ARG(MBS)-OH	58810-09-6	≥ 99% (TLC)	1g	$345.00	2025-02-27
1PlusChem	1P00EJWE-5g	BOC-ARG(MBS)-OH	58810-09-6	≥ 99% (TLC)	5g	$1369.00	2025-02-27